![molecular formula C12H18BrN3O2 B13542202 tert-butyl N-{3-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}carbamate](/img/structure/B13542202.png)
tert-butyl N-{3-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}carbamate
Overview
Description
- It belongs to the class of N-(pyridin-2-yl)amides and imidazo[1,2-a]pyridines, which have significant biological and therapeutic applications.
tert-butyl N-{3-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}carbamate: is a chemical compound with the following IUPAC name: tert-butyl (3-bromo-5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)carbamate.
Preparation Methods
- This compound can be synthesized from α-bromoketones and 2-aminopyridines under different reaction conditions.
- N-(Pyridin-2-yl)amides are formed in toluene via C–C bond cleavage promoted by I2 and TBHP, with mild and metal-free reaction conditions.
- 3-bromoimidazopyridines are obtained in ethyl acetate via one-pot tandem cyclization/bromination when only TBHP is added. The cyclization to form imidazopyridines is promoted by further bromination, and no base is needed. These versatile 3-bromoimidazopyridines can be further transformed into other structures .
Chemical Reactions Analysis
- The compound can undergo various reactions, including oxidation, reduction, and substitution.
- Common reagents include I2, TBHP (tert-butyl hydroperoxide), and bromine.
- Major products formed depend on the specific reaction conditions.
Scientific Research Applications
- In chemistry, this compound can serve as a building block for the synthesis of more complex molecules.
- In biology and medicine, it may have potential as a pharmacophore due to its structural features.
- In industry, it could be used for drug discovery or material science.
Mechanism of Action
- The exact mechanism by which this compound exerts its effects would require further research.
- Molecular targets and pathways involved remain to be elucidated.
Comparison with Similar Compounds
- Similar compounds include other N-(pyridin-2-yl)amides and imidazo[1,2-a]pyridines.
- Its uniqueness lies in the specific combination of the pyridine and imidazole moieties.
Properties
Molecular Formula |
C12H18BrN3O2 |
|---|---|
Molecular Weight |
316.19 g/mol |
IUPAC Name |
tert-butyl N-(3-bromo-5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)carbamate |
InChI |
InChI=1S/C12H18BrN3O2/c1-12(2,3)18-11(17)15-10-9(13)16-7-5-4-6-8(16)14-10/h4-7H2,1-3H3,(H,15,17) |
InChI Key |
ZIOTXWYPHLPXLY-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)OC(=O)NC1=C(N2CCCCC2=N1)Br |
Origin of Product |
United States |
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![tert-butyl2-{7-chloro-1H-pyrazolo[3,4-c]pyridin-1-yl}acetate](/img/structure/B13542189.png)
